Cas no 1220029-17-3 (N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride)

• Product Name: N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride
• CAS No: 1220029-17-3
• MF: C₉H₁₆Cl₂N₄
• MW: 251.156139373779
• MDL: MFCD13562661
• CID: 4688040
• Update Time: 2025-06-09

N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride
• N1-(6-Chloropyrimidin-4-yl)-N3,N3-dimethylpropane-1,3-diamine hydrochloride
• {3-[(6-chloropyrimidin-4-yl)amino]propyl}dimethylamine hydrochloride

• MDL： MFCD13562661
• Inchi： 1S/C9H15ClN4.ClH/c1-14(2)5-3-4-11-9-6-8(10)12-7-13-9;/h6-7H,3-5H2,1-2H3,(H,11,12,13);1H
• InChI Key： PVUHHHQKTRTAFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCCCN(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 154
• Topological Polar Surface Area: 41

N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride

N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine Hydrochloride: A Comprehensive Overview

N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride is a compound with the CAS number 1220029-17-3, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development. The molecule's structure is characterized by a pyrimidine ring substituted with a chlorine atom at position 6 and a propanediamine moiety with dimethyl groups at position 4. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in various therapeutic areas, including oncology, virology, and inflammation. The 6-chloro substitution on the pyrimidine ring is known to enhance the compound's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the presence of the dimethylpropanediamine group introduces flexibility into the molecule, which can facilitate interactions with target proteins or enzymes.

The synthesis of N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets pharmaceutical standards. The hydrochloride salt form is particularly advantageous as it enhances solubility in aqueous solutions, which is critical for formulation purposes.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases involved in cell signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a valuable tool in anticancer research, where targeting CDKs is a promising strategy for developing selective therapies with minimal side effects.

Moreover, the compound's interaction with other cellular targets has been explored in recent investigations. For example, its ability to inhibit histone deacetylases (HDACs) has been reported, suggesting its potential role in epigenetic regulation and cancer treatment. These findings underscore the versatility of N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride as a multifunctional molecule with broad applications in medicinal chemistry.

The development of this compound also aligns with current trends in green chemistry and sustainable practices. Researchers have focused on minimizing waste and improving energy efficiency during its synthesis. For instance, catalytic methods and recyclable solvents have been employed to reduce environmental impact while maintaining product quality.

In conclusion, N1-(6-Chloro-4-pyrimidinyl)-N3,N3-dimethyl-1,3-propanediamine hydrochloride represents a significant advancement in the field of pyrimidine derivatives. Its unique structure, coupled with promising biological activities and optimized synthetic methods, positions it as a valuable asset in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.